Cas no 898787-51-4 (3-(2,5-difluorophenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2,5-difluorophenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 898787-51-4
• MF: C₉H₅F₅O
• MW: 224.127420186996
• MDL: MFCD02260858
• CID: 870535
• PubChem ID: 24726849
• Update Time: 2025-08-03

3-(2,5-difluorophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-DIFLUOROPHENYL)-1,1,1-TRIFLUORO-2-PROPANONE
• 3-(2,5-difluorophenyl)-1,1,1-trifluoropropan-2-one
•  
• AKOS012260517
• 898787-51-4
• CS-0268019
• EN300-1938348
• MFCD02260858
• DTXSID60645239

• MDL： MFCD02260858
• Inchi： 1S/C9H5F5O/c10-6-1-2-7(11)5(3-6)4-8(15)9(12,13)14/h1-3H,4H2
• InChI Key： AFSMXTFDDQMNMO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 224.02600
• Monoisotopic Mass: 224.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.63870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes